Cas no 2411638-07-6 (7-iodo-8-methylpyrido2,3-bpyrazine)

• Product Name: 7-iodo-8-methylpyrido2,3-bpyrazine
• CAS No: 2411638-07-6
• MF: C₈H₆IN₃
• MW: 271.057813167572
• MDL: MFCD32201529
• CID: 4780605
• Update Time: 2025-11-05

7-iodo-8-methylpyrido2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine, 7-iodo-8-methyl-
• 7-iodo-8-methylpyrido2,3-bpyrazine

• MDL： MFCD32201529
• Inchi： 1S/C8H6IN3/c1-5-6(9)4-12-8-7(5)10-2-3-11-8/h2-4H,1H3
• InChI Key： WIAWXMWKIGVCMD-UHFFFAOYSA-N
• SMILES： C12=NC=C(I)C(C)=C1N=CC=N2

Additional information on 7-iodo-8-methylpyrido2,3-bpyrazine

Recent Advances in the Study of 7-iodo-8-methylpyrido[2,3-b]pyrazine (CAS: 2411638-07-6)

In recent years, the compound 7-iodo-8-methylpyrido[2,3-b]pyrazine (CAS: 2411638-07-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrido[2,3-b]pyrazine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The presence of iodine and methyl groups at the 7th and 8th positions, respectively, enhances its reactivity and binding affinity, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 7-iodo-8-methylpyrido[2,3-b]pyrazine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The compound exhibited nanomolar IC50 values against several kinase targets, suggesting its potential as a multi-kinase inhibitor. Furthermore, structural-activity relationship (SAR) studies have highlighted the critical role of the iodine substituent in enhancing target binding and selectivity.

In addition to its anticancer properties, 7-iodo-8-methylpyrido[2,3-b]pyrazine has been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with key enzymes involved in peptidoglycan biosynthesis. These findings open new avenues for the development of novel antibiotics targeting resistant pathogens.

The synthesis and optimization of 7-iodo-8-methylpyrido[2,3-b]pyrazine have also been a focal point of recent research. A 2024 publication in Organic Letters detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is crucial for scaling up production and facilitating further preclinical studies. Moreover, computational modeling studies have provided insights into the compound's pharmacokinetic properties, predicting favorable absorption and distribution profiles.

Despite these promising developments, challenges remain in the clinical translation of 7-iodo-8-methylpyrido[2,3-b]pyrazine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression toward clinical trials.

In conclusion, 7-iodo-8-methylpyrido[2,3-b]pyrazine (CAS: 2411638-07-6) represents a versatile and promising scaffold in medicinal chemistry. Its dual applications in oncology and infectious diseases, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compelling candidate for further investigation. As research continues to unravel its full therapeutic potential, this compound may soon emerge as a key player in addressing unmet medical needs.